![molecular formula C23H39NO22S B12765695 N-Acetylneuraminlactose sulfate CAS No. 22352-48-3](/img/no-structure.png)
N-Acetylneuraminlactose sulfate
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Overview
Description
N-acetylneuraminlactose sulfate is a linear amino trisaccharide consisting of an alpha-sialyl residue linked (2->3) to an O-6-sulfated beta-D-galactosyl residue that in turn is linked (1->4) to a D-glucopyranosyl residue at the reducing end. It is found in human and rat milk. It has a role as a rat metabolite and a human metabolite. It is an oligosaccharide sulfate and an amino trisaccharide.
properties
CAS RN |
22352-48-3 |
---|---|
Molecular Formula |
C23H39NO22S |
Molecular Weight |
713.6 g/mol |
IUPAC Name |
(2S,4S,5R,6R)-5-acetamido-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(sulfooxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid |
InChI |
InChI=1S/C23H39NO22S/c1-6(27)24-11-7(28)2-23(22(36)37,45-18(11)12(30)8(29)3-25)46-19-13(31)10(5-41-47(38,39)40)43-21(16(19)34)44-17-9(4-26)42-20(35)15(33)14(17)32/h7-21,25-26,28-35H,2-5H2,1H3,(H,24,27)(H,36,37)(H,38,39,40)/t7-,8+,9+,10+,11+,12+,13-,14+,15+,16+,17+,18+,19-,20?,21-,23-/m0/s1 |
InChI Key |
DGUVEDGWGJXFCX-METZQCMUSA-N |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)O[C@H]2[C@H]([C@H](O[C@H]([C@@H]2O)O[C@@H]3[C@H](OC([C@@H]([C@H]3O)O)O)CO)COS(=O)(=O)O)O)O |
Canonical SMILES |
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC2C(C(OC(C2O)OC3C(OC(C(C3O)O)O)CO)COS(=O)(=O)O)O)O |
Origin of Product |
United States |
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